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Compound of Interest

Compound Name: Bicyclohexyl

Cat. No.: B1666981

Technical Support Center: Bicyclohexyl

This guide provides comprehensive information on the safe handling and storage of
Bicyclohexyl for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQS)

Q1: What is Bicyclohexyl and what are its common uses?

Al: Bicyclohexyl, also known as dicyclohexyl, is a colorless liquid organic compound. It is
commonly used as a process media or solvent in various industries, including chemicals,
petrochemicals, polymers, coatings, and photography.[1][2]

Q2: What are the primary hazards associated with Bicyclohexyl?

A2: Bicyclohexyl is a combustible liquid.[3][4] It may be fatal if swallowed and enters the
airways.[5][6] It can also cause respiratory irritation.[5] It is incompatible with strong oxidizing
agents.[1][4][7]

Q3: What are the key physical and chemical properties of Bicyclohexyl?

A3: Key properties are summarized in the table below.
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Property Value

Appearance Colorless, clear liquid[5]
Odor Odorless|[3]

Melting Point/Freezing Point 3 -4 °C[1][5]

Initial Boiling Point 227 °C[1][5]

Flash Point 92 °C (closed cup)[1][5]
Density 0.864 g/mL at 25 °CJ[1]
Water Solubility Difficult to mix[1][5]
Autoignition Temperature 245 °C [ 473 °F[4]

Troubleshooting Guide

Problem: | have spilled a small amount of Bicyclohexyl in the lab.
Solution:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.[5]
Ensure adequate ventilation to dissipate vapors.[5][8]

» Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[4][5]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
chemical-resistant gloves, and protective clothing.[4][5]

o Containment: Cover drains to prevent the product from entering them.[5]

o Cleanup: For small spills, use an inert absorbent material like sand, silica gel, or a universal
binder to soak up the liquid.[4] Collect the absorbed material and place it in a suitable, closed

container for disposal.[4]

o Decontamination: Clean the affected area thoroughly.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13481~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:39:21~~Bicyclohexyl~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5170368.htm
https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5170368.htm
https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5170368.htm
https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5170368.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5170368.htm
https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://www.fishersci.com/store/msds?partNumber=AC402211000&countryCode=US&language=en
https://www.benchchem.com/product/b1666981?utm_src=pdf-body
https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://www.tcichemicals.com/BE/en/sds/B0902_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC402211000&countryCode=US&language=en
https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://www.fishersci.com/store/msds?partNumber=AC402211000&countryCode=US&language=en
https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://www.chemicalbook.com/msds/bicyclohexyl.htm
https://www.fishersci.com/store/msds?partNumber=AC402211000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC402211000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

» Disposal: Dispose of the waste in accordance with local, regional, and national regulations.

[4]
Problem: An individual has been exposed to Bicyclohexyl.

Solution:

Inhalation: Move the person to fresh air.[3][5] If breathing is difficult or stops, provide artificial
respiration.[3][4] Seek medical attention.[8]

o Skin Contact: Immediately remove all contaminated clothing.[5][8] Rinse the skin with plenty
of water and soap.[3][4] If skin irritation occurs, get medical advice.[8]

o Eye Contact: Rinse the eyes immediately with plenty of water for at least 15 minutes, also
under the eyelids.[3][4] Remove contact lenses if present and easy to do.[8] Get medical
attention.[3][4]

e Ingestion: Do NOT induce vomiting.[3][4] If the person is conscious, rinse their mouth with
water and have them drink plenty of water.[9] Seek immediate medical attention as there is a
risk of aspiration.[5]

Experimental Protocols
Protocol 1: Safe Handling of Bicyclohexyl

e Preparation:

o Before starting any work, ensure you have read and understood the Safety Data Sheet
(SDS) for Bicyclohexyl.

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]
o Ensure a safety shower and eye wash station are readily accessible.[8]
o Personal Protective Equipment (PPE):

o Wear safety glasses with side-shields or goggles conforming to EN166 or NIOSH
standards.[5][9]
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o Wear chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin
contact.[4][9]

e Handling:
o Avoid contact with skin, eyes, and clothing.[3]
o Do not breathe vapors or mists.[5]
o Keep the container tightly closed when not in use.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][5] No smoking
in the handling area.[3]

o Take precautionary measures against static discharge.[5]
 After Handling:
o Wash hands thoroughly after handling the substance.[5]

o Change out of contaminated clothing and wash it before reuse.[5]

Protocol 2: Safe Storage of Bicyclohexyl

o Storage Conditions:
o Store in a cool, dry, and well-ventilated place.[4][8]
o Keep the container tightly closed.[5][8]
o Store below +30°C.[1][7]
e Incompatible Materials:
o Store away from strong oxidizing agents.[1][4]
e Storage Area:

o The storage area should be clearly labeled.
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o Keep away from heat and sources of ignition.[4]

Logical Workflow Diagram

Bicyclohexyl Safe Handling Workflow
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End of Procedure
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Bicyclohexyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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